N-((4-phenyl-5-((4-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-1-naphthamide

• IUPAC Name: N-[[4-phenyl-5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazol-3-yl]methyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C28H21F3N4OS/c29-28(30,31)21-15-13-19(14-16-21)18-37-27-34-33-25(35(27)22-9-2-1-3-10-22)17-32-26(36)24-12-6-8-20-7-4-5-11-23(20)24/h1-16H,17-18H2,(H,32,36)
• InChI Key: PJGUUNXQGCZQCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC3=CC=C(C=C3)C(F)(F)F)CNC(=O)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C28H21F3N4OS
• Molecular Weight: 518.6 g/mol

Description

N-((4-phenyl-5-((4-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-1-naphthamide is a useful research compound. Its molecular formula is C28H21F3N4OS and its molecular weight is 518.56. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Applications

• Antimicrobial and Antioxidant Properties : Triazole derivatives have been synthesized and evaluated for their in vitro antioxidant and antimicrobial properties. Some compounds have shown equipotent DPPH radical scavenging capacity to BHT and slight antimicrobial activity against tested microorganisms (Baytas et al., 2012).

• Anti-proliferative Activities : Certain thiazole derivatives linked to benzo[1,3]dioxole moiety have demonstrated promising anti-proliferative effects against HCT-116 cancer cells, indicating potential applications in cancer research (Mansour et al., 2020).

Material Science and Optical Properties

• Enhancing Solid-State Emission : Postfunctionalization of poly(3-hexylthiophene) with various functional groups, including phenyl, p-tolyl, and naphthyl substituents, has shown to significantly enhance solid-state fluorescence, offering insights into the development of materials with improved optical properties (Li et al., 2002).

Synthetic Applications

• Synthesis of Heterocyclic Compounds : The creation of novel pyrazolo[1,5-c]-1,2,4-triazines and pyrazolo[1,5-a]pyrimidines showcases the synthetic versatility of triazole derivatives, further underscoring their utility in developing new chemical entities (Elnagdi et al., 1981).